(E)-1-(2-cyano-3-oxo-3-(phenethylamino)prop-1-en-1-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[(E)-2-cyano-3-oxo-3-(2-phenylethylamino)prop-1-enyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H22N4O2/c19-12-16(13-22-10-7-15(8-11-22)17(20)23)18(24)21-9-6-14-4-2-1-3-5-14/h1-5,13,15H,6-11H2,(H2,20,23)(H,21,24)/b16-13+
• InChI Key: HXOKMTFTBJABNC-DTQAZKPQSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C=C(C#N)C(=O)NCCC2=CC=CC=C2
• Isomeric SMILES: C1CN(CCC1C(=O)N)/C=C(\C#N)/C(=O)NCCC2=CC=CC=C2
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

(E)-1-(2-cyano-3-oxo-3-(phenethylamino)prop-1-en-1-yl)piperidine-4-carboxamide is a synthetic compound that has gained significant attention in the field of scientific research. It is commonly known as CNB-001 and has been studied extensively for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

The mechanism of action of CNB-001 is complex and involves multiple pathways. It has been shown to activate the Nrf2/ARE pathway, which is responsible for regulating cellular antioxidant and detoxification responses. Additionally, CNB-001 can inhibit the activity of various enzymes such as acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter essential for cognitive function.
Biochemical and Physiological Effects:
CNB-001 has been shown to have several biochemical and physiological effects. It can reduce oxidative stress and inflammation, increase neuronal survival, and enhance cognitive function. Additionally, CNB-001 can improve blood-brain barrier permeability, allowing for better drug delivery to the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of CNB-001 is its neuroprotective properties, which make it an ideal candidate for the treatment of various neurological disorders. Additionally, CNB-001 has a low toxicity profile and can be administered orally, making it a convenient drug for clinical use. However, one limitation of CNB-001 is its limited solubility in water, which can make it difficult to administer in certain formulations.

Future Directions

There are several future directions for the study of CNB-001. One potential area of research is the development of novel formulations that can improve the solubility and bioavailability of CNB-001. Additionally, further studies are needed to determine the optimal dosage and duration of treatment for various neurological disorders. Furthermore, the potential use of CNB-001 in combination with other drugs for the treatment of neurological disorders should be explored. Finally, the safety and efficacy of CNB-001 in human clinical trials need to be established.

Synthesis Methods

CNB-001 is a synthetic compound that can be prepared using various synthetic methods. One of the most common methods involves the reaction of piperidine-4-carboxylic acid with 2-cyano-3-(phenethylamino)acrylate in the presence of a base catalyst. The resulting product is then subjected to further purification and characterization to obtain pure CNB-001.

Scientific Research Applications

CNB-001 has been extensively studied for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and traumatic brain injury. It has been shown to have neuroprotective properties and can prevent neuronal damage caused by oxidative stress, inflammation, and excitotoxicity. Additionally, CNB-001 has been shown to enhance cognitive function and memory retention in animal models.